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Compound of Interest

Compound Name: Vanillyl alcohol

Cat. No.: B149863 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety and handling information for vanillyl alcohol
(CAS No. 498-00-0), intended for use in laboratory and drug development settings. It outlines

critical data on physical and chemical properties, hazards, handling procedures, and

emergency responses.

Chemical Identification and Physical Properties
Vanillyl alcohol, also known as 4-Hydroxy-3-methoxybenzyl alcohol, is a crystalline white to

off-white powder with a mild, sweet, vanilla-like scent.[1] It is a derivative of vanillin and is used

as a flavoring agent and in fragrances.[1][2]

Table 1: Physical and Chemical Properties of Vanillyl Alcohol
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Property Value References

Chemical Formula C₈H₁₀O₃ [1][3][4]

Molar Mass / Molecular Weight 154.16 - 154.17 g/mol [1][4][5]

Appearance
Crystalline white to off-white

powder
[1][5][6]

Melting Point 110 - 117 °C [3][7][8][9]

Boiling Point 293 - 313 °C at 760 mmHg [1][5][10]

Solubility

Soluble in hot water, ethanol,

ether, benzene, and oils.[3][5]

Slightly soluble in water.

[3][5]

Vapor Pressure 0.000216 mmHg at 25°C [3]

pKa 9.75 [1][3]

Hazard Identification and Classification
The classification of vanillyl alcohol varies across different safety data sheets. Several

sources classify it as a hazardous substance, causing skin, eye, and respiratory irritation.[3][4]

[8][11] Conversely, other sources state that it is not a hazardous substance or mixture

according to GHS and CLP regulations.[7][12][13] This discrepancy highlights the need for

careful handling regardless of classification. To the best of current knowledge, the chemical,

physical, and toxicological properties have not been exhaustively investigated.[7]

Table 2: GHS Hazard Classification (where applicable)
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Hazard Class Category Hazard Statement References

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[4][8][11]

Serious Eye

Damage/Irritation
Category 2A

H319: Causes serious

eye irritation
[4][8][11]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation
[4][8]

Vanillyl alcohol is considered stable under recommended storage conditions.[3][6][8] It is

incompatible with strong oxidizing agents, strong acids, acid chlorides, and acid anhydrides.[3]

[4][7] Hazardous decomposition products upon combustion include carbon monoxide and

carbon dioxide.[4][8]

Safe Handling and Storage
Proper handling and storage procedures are essential to ensure safety in a laboratory

environment.

Handling
Handle in accordance with good industrial hygiene and safety practices.[4][14]

Use in a well-ventilated area or outdoors.[4][15] Provide appropriate exhaust ventilation

where dust is formed.[8]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[4][8]

Avoid contact with skin, eyes, and clothing.[4][6]

Wash hands and any exposed skin thoroughly after handling.[4]

Do not eat, drink, or smoke when using this product.[15]

Storage
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Store in a cool, dry, and well-ventilated place.[4][8][10]

Keep container tightly closed.[4][7][8]

Store away from incompatible materials such as oxidizing agents and acids.[3][4]

The substance is sensitive to light.[3] Keep protected from light.[10]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn when handling vanillyl alcohol to minimize exposure.

Table 3: Recommended Personal Protective Equipment

Protection Type Specification References

Eye/Face Protection

Wear tightly fitting safety

goggles with side-shields

(conforming to EN 166 or

NIOSH approved).

[4][8][13][14]

Skin Protection

Wear appropriate protective

gloves (impermeable and

resistant to the product) and

clothing, such as a chemical-

resistant apron and long-

sleeved clothing.

[4][6][8][13][14]

Respiratory Protection

If dust is generated or

exposure limits are exceeded,

use a full-face respirator or a

dust mask (e.g., type N95 US

or type P1 EN 143).[4][7][8][9]

[4][7][8][9]

Emergency and First Aid Procedures
The following diagram outlines the logical workflow for safe handling and emergency response.
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Caption: Workflow for safe handling and emergency first aid response for vanillyl alcohol.

Detailed First Aid Measures:
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Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[4][8][13]

Skin Contact: Take off immediately all contaminated clothing. Wash off with soap and plenty

of water for at least 15 minutes. Get medical attention if skin irritation persists.[4][6]

Eye Contact: Rinse cautiously with water for several minutes (at least 15). Remove contact

lenses if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[4][6][13]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Call a physician or Poison Control Center if feeling unwell.[4][8]

[13]

Fire and Explosion Hazard Data
Vanillyl alcohol is a combustible solid but is not considered flammable.[8][12]

Table 4: Fire and Explosion Data
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Parameter Value References

Flash Point 142 °C [10]

Flammability

May be combustible at high

temperatures. Product is not

flammable.

[4][12]

Suitable Extinguishing Media

Use water spray, alcohol-

resistant foam, dry chemical,

or carbon dioxide (CO₂).

[4][6][8]

Unsuitable Extinguishing

Media

No limitations of extinguishing

agents are given.
[7][12]

Hazardous Combustion

Products

Carbon monoxide, Carbon

dioxide (CO₂)
[4][8][11]

Special Firefighting

Procedures

Wear a self-contained

breathing apparatus (SCBA)

and full protective gear.

[6][7]

Toxicological and Ecological Information
Toxicological Data
Quantitative toxicological data for vanillyl alcohol is limited. Most sources indicate that acute

toxicity data, such as LD50 values, are not available and that toxicological properties have not

been fully investigated.[7][11][12] The primary reported hazards are irritation to the skin, eyes,

and respiratory system.[4][11] No components of this product at levels greater than or equal to

0.1% are identified as probable, possible, or confirmed human carcinogens by IARC or NTP.[7]

Ecological Data
There is no available data on the ecotoxicity, persistence, degradability, or bioaccumulative

potential of vanillyl alcohol.[7][11][12][13] It is advised not to let the product enter drains.[7]

[13]

Experimental Protocols
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The characterization of a chemical's hazards is determined through standardized experimental

protocols. While specific test results for vanillyl alcohol are often unavailable, the

methodologies below represent the standard for assessing key safety endpoints.

Acute Oral Toxicity (OECD Test Guideline 423)
This method, the Acute Toxic Class Method, is used to estimate the acute oral toxicity (and

LD50) of a substance.

Principle: It is a stepwise procedure using a minimum number of animals per step. The

presence or absence of compound-related mortality in animals dosed at one step determines

the next step and dosage.[16][17]

Methodology: A small group of animals (typically rodents) is administered a fixed starting

dose (e.g., 2000 mg/kg) of the test substance by oral gavage.[17] The animals are observed

for a period of 14 days for signs of toxicity and mortality.[17] Body weight is recorded

throughout the study. Based on the outcome (mortality or survival), the dose for the next

group is either increased, decreased, or the test is concluded.[17] This allows for

classification into a GHS toxicity category.

Acute Dermal Irritation/Corrosion (OECD Test Guideline
404)
This guideline assesses the potential of a substance to cause reversible (irritation) or

irreversible (corrosion) skin damage.[3][11]

Principle: The test substance is applied in a single dose to a small area of the skin of an

experimental animal (typically an albino rabbit), with untreated skin serving as a control.[11]

[18]

Methodology: A 0.5 g (solid) or 0.5 mL (liquid) dose is applied to a patch of shaved skin

(approx. 6 cm²) for a 4-hour exposure period.[11] After patch removal, the skin is observed

for signs of erythema (redness) and edema (swelling) at 60 minutes, and then at 24, 48, and

72 hours.[3] Observations may continue for up to 14 days to assess the reversibility of the

effects.[3][11] Skin reactions are scored according to a standardized grading scale.[3]
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Acute Eye Irritation/Corrosion (OECD Test Guideline
405)
This test evaluates the potential of a substance to produce irritation or corrosion when applied

to the eye.[2][8]

Principle: The test substance is applied in a single dose into the conjunctival sac of one eye

of an experimental animal (albino rabbit), with the other eye serving as a control.[2][5]

Methodology: A defined amount of the substance (e.g., 0.1 mL of liquid or not more than 0.1

g of solid) is instilled into the eye.[2] The eyes are examined at 1, 24, 48, and 72 hours after

application.[2] The degree of ocular reaction (corneal opacity, iritis, conjunctival redness, and

chemosis) is scored using a standardized system. The duration of observation should be

sufficient to evaluate the reversibility of any effects, typically up to 21 days.[8][13] The use of

analgesics and anesthetics is recommended to minimize animal distress.[1]

Flammability and Flash Point Determination
Flammable Solids (UN Manual of Tests and Criteria, Test N.1): This test determines if a solid

is readily combustible.[10][19][20] The method involves attempting to ignite a 250 mm long

train of the powdered substance at one end and measuring the time it takes for the

combustion to propagate over a measured distance.[10][15] Based on the burning rate, the

substance is classified into a GHS category for flammable solids or determined not to be a

flammable solid.[15][19]

Flash Point (ASTM D93 - Pensky-Martens Closed Cup Tester): This method is used to

determine the lowest temperature at which vapors of a substance will ignite.[14][21][22] For

viscous liquids or mixtures with solids, a sample is heated in a closed cup at a controlled rate

while being stirred.[14][23] An ignition source is directed into the cup at regular temperature

intervals to check for a flash.[21][23] The temperature at which a flash is observed is

recorded as the flash point.[21]

Disposal Considerations
Waste material must be disposed of in accordance with national and local regulations.[7] Leave

chemicals in their original containers and do not mix with other waste. Handle uncleaned

containers as you would the product itself.[7]
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Conclusion
Vanillyl alcohol is a valuable compound in research and development. While some sources do

not classify it as hazardous, others indicate potential for skin, eye, and respiratory irritation.

Therefore, it is imperative to handle it with care, using appropriate engineering controls and

personal protective equipment in a laboratory setting. Adherence to the safety and handling

procedures outlined in this guide will minimize risk and ensure a safe working environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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